Cas no 115851-73-5 (1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester)

• Product Name: 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester
• CAS No: 115851-73-5
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 2085612
• PubChem ID: 4204026
• Update Time: 2025-06-15

1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-2-oxocyclopentanecarboxylic Acid Methyl Ester
• methyl 1-[(4-chlorophenyl)methyl]-2-oxocyclopentane-1-carboxylate
• 1-(4-chlorobenzyl)-2-oxocyclopentanecarboxylic acid methyl ester
• XEFHZYULZFZBFU-UHFFFAOYSA-N
• methyl 1-(4-chlorobenzyl)-2-oxocyclopentanecarboxylate
• 1-(4-Chlorobenzyl)-2-oxo-cyclopentancarboxylic acid methyl ester
• Methyl 1-(4-chlorobenzyl)-2-oxocyclopentane-1-carboxylate
• MFCD05669640
• MS-1620
• G64544
• SCHEMBL2039023
• SR-01000308390
• methyl1-[(4-chlorophenyl)methyl]-2-oxocyclopentane-1-carboxylate
• SR-01000308390-1
• AKOS005107445
• Methyl 1-(p-Chlorobenzyl)-2-oxocyclopentanecarboxylate
• 115851-73-5
• 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester

• Inchi： 1S/C14H15ClO3/c1-18-13(17)14(8-2-3-12(14)16)9-10-4-6-11(15)7-5-10/h4-7H,2-3,8-9H2,1H3
• InChI Key： XEFHZYULZFZBFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1(C(=O)OC)C(CCC1)=O

Computed Properties

• Exact Mass: 266.0709720g/mol
• Monoisotopic Mass: 266.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.9

Experimental Properties

• Solubility: DCM, Ethyl Acetate

1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester

Comprehensive Overview of 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester (CAS No. 115851-73-5)

1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester (CAS No. 115851-73-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a cyclopentanecarboxylic acid core modified with a 4-chlorophenyl group and a methyl ester functionality, making it a versatile building block for researchers. The compound's unique properties, including its stability and reactivity, have garnered attention in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester has surged due to advancements in green chemistry and sustainable synthesis. Researchers frequently search for "synthetic routes for cyclopentanecarboxylate derivatives" or "applications of chlorophenyl-substituted esters," reflecting the compound's relevance in modern organic chemistry. Its role in developing bioactive molecules aligns with the growing interest in targeted drug delivery systems and small-molecule therapeutics.

The compound's CAS No. 115851-73-5 serves as a critical identifier in regulatory documentation and patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic frequently queried in scientific forums. Discussions around "scale-up challenges for methyl ester derivatives" or "optimization of cycloalkanecarboxylic acid synthesis" highlight practical considerations for industrial applications.

From an environmental perspective, the biodegradability and eco-friendly processing of 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester are under investigation, addressing the broader trend toward green solvents and low-waste manufacturing. Its compatibility with catalytic hydrogenation and other atom-efficient reactions positions it as a candidate for sustainable chemistry initiatives.

In summary, 1-(4-Chlorophenyl)methyl-2-oxocyclopentanecarboxylic Acid Methyl Ester exemplifies the intersection of structural complexity and functional adaptability in organic synthesis. Its applications span from pharmaceutical scaffolds to advanced material precursors, resonating with contemporary research priorities. As the scientific community continues to explore structure-activity relationships and process intensification, this compound remains a focal point for innovation.